Cas no 2172135-55-4 (3-{(3-methylfuran-2-yl)methylsulfanyl}azetidine)

• Product Name: 3-{(3-methylfuran-2-yl)methylsulfanyl}azetidine
• CAS No: 2172135-55-4
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 6117184
• PubChem ID: 165508827
• Update Time: 2025-10-23

3-{(3-methylfuran-2-yl)methylsulfanyl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-{(3-methylfuran-2-yl)methylsulfanyl}azetidine
• 3-{[(3-methylfuran-2-yl)methyl]sulfanyl}azetidine
• EN300-1290554
• 2172135-55-4

• Inchi： 1S/C9H13NOS/c1-7-2-3-11-9(7)6-12-8-4-10-5-8/h2-3,8,10H,4-6H2,1H3
• InChI Key： AKPDYNTXXVLNLX-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)C1CNC1

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.5Ų

Additional information on 3-{(3-methylfuran-2-yl)methylsulfanyl}azetidine

Recent Advances in the Study of 3-{(3-methylfuran-2-yl)methylsulfanyl}azetidine (CAS: 2172135-55-4)

The compound 3-{(3-methylfuran-2-yl)methylsulfanyl}azetidine (CAS: 2172135-55-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-{(3-methylfuran-2-yl)methylsulfanyl}azetidine as a versatile scaffold in the design of novel bioactive molecules. Its azetidine core, combined with the (3-methylfuran-2-yl)methylsulfanyl moiety, offers a promising platform for the development of small-molecule inhibitors targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in modulating the activity of certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 3-{(3-methylfuran-2-yl)methylsulfanyl}azetidine. A team of researchers from the University of Cambridge reported a novel, high-yield synthetic route in 2024, which employs a one-pot reaction strategy to minimize side products and improve scalability. This development is particularly significant for industrial applications, where large-scale production of the compound may be required for further pharmacological testing.

Pharmacological evaluations of 3-{(3-methylfuran-2-yl)methylsulfanyl}azetidine have revealed interesting properties. Preliminary in vitro studies indicate that the compound exhibits moderate blood-brain barrier permeability, making it a candidate for central nervous system (CNS)-targeted therapies. Additionally, its metabolic stability in human liver microsomes suggests favorable pharmacokinetic properties, though further in vivo studies are needed to confirm these findings.

The potential therapeutic applications of this compound are broad. Recent computational docking studies suggest that 3-{(3-methylfuran-2-yl)methylsulfanyl}azetidine may interact with G protein-coupled receptors (GPCRs) implicated in neurological disorders. Furthermore, its structural similarity to known pharmacophores has prompted investigations into its use as a building block for the development of novel antibiotics, particularly against drug-resistant bacterial strains.

In conclusion, 3-{(3-methylfuran-2-yl)methylsulfanyl}azetidine (CAS: 2172135-55-4) represents a promising compound in medicinal chemistry with diverse potential applications. Ongoing research continues to explore its full therapeutic potential, with particular focus on optimizing its pharmacological profile and expanding its utility in drug discovery programs. The compound's unique structural features and demonstrated biological activities make it a valuable subject for future research in the chemical biology and pharmaceutical sciences.